N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H24N2O3S2/c1-23(20,21)18-10-7-14(8-11-18)13-17-16(19)9-12-22-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19)
• InChI Key: YYIZCQOWKHLPQW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C16H24N2O3S2
• Molecular Weight: 356.5 g/mol
• CAS No.: 1234999-53-1

Description

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C16H24N2O3S2 and its molecular weight is 356.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of derivatives have been synthesized and evaluated for their potential as membrane-bound phospholipase A2 inhibitors, with specific derivatives showing promising in vitro potency and protective effects against myocardial infarction in vivo (Oinuma et al., 1991).

Antimicrobial Activity

Derivatives have also been prepared and evaluated for their antimicrobial activity, with certain compounds showing significant efficacy against bacterial and fungal pathogens of tomato plants (Vinaya et al., 2009).

Enzyme Inhibition

Further research into sulfonamides bearing a piperidine nucleus has demonstrated talented activity against cholinesterase enzymes, suggesting potential applications in treating diseases like Alzheimer's (Khalid, 2012).

Antifungal Compounds

Sulfonylamido derivatives and their copper(II) complexes have been identified as novel antifungal agents with moderate activity against Aspergillus and Candida spp, indicating their potential in antifungal therapy (Briganti et al., 1997).

Anticancer Agents

Some derivatives have been synthesized and evaluated as promising anticancer agents, with certain compounds exhibiting strong anticancer activity relative to established drugs, suggesting their potential in cancer treatment (Rehman et al., 2018).

Alzheimer’s Disease Treatment

Novel heterocyclic derivatives have been synthesized as potential drug candidates for the treatment of Alzheimer’s disease, with enzyme inhibition activity suggesting their applicability in managing this condition (Rehman et al., 2018).

Antibacterial Study

N-substituted derivatives have been synthesized and subjected to an anti-bacterial study, showing moderate to talented activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Mechanism of Action

Target of Action

A similar compound, norfentanyl, is a major urinary metabolite of a narcotic analgesic fentanyl

Mode of Action

If it is similar to Norfentanyl, it may bind to and activate opioid receptors, leading to analgesic effects . .

Biochemical Pathways

If it acts on opioid receptors like Norfentanyl, it could potentially influence pain signaling pathways

Pharmacokinetics

It is noted that the compound is insoluble in water , which could affect its bioavailability and distribution.

Result of Action

If it acts similarly to Norfentanyl, it could potentially have analgesic effects by modulating opioid receptor activity . More research is needed to confirm this.